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Compound of Interest

Compound Name:
7-Bromo-6-Chloro-4(3H)-

Quinazolinone

Cat. No.: B023688 Get Quote

An In-depth Technical Guide to the Physicochemical Properties and Solubility of 7-Bromo-6-
Chloro-4(3H)-Quinazolinone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental to its application. This guide

provides a detailed overview of 7-Bromo-6-Chloro-4(3H)-Quinazolinone, a key intermediate

in pharmaceutical synthesis.

Chemical Identity and Structure
7-Bromo-6-Chloro-4(3H)-Quinazolinone is a halogenated quinazolinone derivative. Its

chemical structure is foundational to its physical and biological properties.

IUPAC Name: 7-bromo-6-chloro-3H-quinazolin-4-one

CAS Number: 17518-98-8[1][2][3][4][5][6][7]

Molecular Formula: C₈H₄BrClN₂O[1][3][4][6]

Physicochemical Properties
The key physicochemical data for 7-Bromo-6-Chloro-4(3H)-Quinazolinone are summarized

in the table below. These properties are crucial for predicting its behavior in various chemical

and biological systems.
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Property Value Source(s)

Molecular Weight 259.49 g/mol [1][2][3][4][7]

Melting Point >300°C [2][5][7]

Boiling Point
481.8°C at 760 mmHg

(Predicted)
[2][7]

Appearance
White to Yellow Solid / Pale-

yellow solid
[4][6]

Purity ≥95%, ≥98%, ≥99% [1][2][4][7]

pKa -0.55 ± 0.20 (Predicted) [5]

InChI

InChI=1S/C8H4BrClN2O/c9-5-

2-7-4(1-6(5)10)8(13)12-3-11-

7/h1-3H,(H,11,12,13)

[2][4][5][7]

SMILES O=c1[nH]cnc2cc(Br)c(Cl)cc12 [4]

Solubility Profile
The solubility of a compound is a critical factor in its formulation and delivery. 7-Bromo-6-
Chloro-4(3H)-Quinazolinone exhibits the following solubility:

Solvent Solubility Source(s)

DMSO Soluble [3][5]

Note: Further quantitative solubility data in a broader range of solvents is not readily available

in the provided search results. Standard laboratory procedures would be required to establish a

more comprehensive solubility profile.

Experimental Protocols
Detailed experimental protocols for determining the specific physicochemical properties of this

exact compound are not publicly available. However, standard methodologies are employed for

such characterizations.
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Synthesis of 7-Bromo-6-Chloro-4(3H)-Quinazolinone
A documented method for the synthesis of 7-Bromo-6-Chloro-4(3H)-Quinazolinone involves

the reaction of 2,4-dibromo-5-chlorobenzoic acid with formamidine acetate.[8] This one-step

process is noted for its efficiency and suitability for industrial production.[8]

General Protocol:

2,4-dibromo-5-chlorobenzoic acid, a catalyst (e.g., cuprous chloride or cuprous bromide), a

second catalyst (e.g., potassium iodide or sodium iodide), an inorganic base (e.g., potassium

hydroxide or sodium hydroxide), formamidine acetate, and a solvent (e.g., acetonitrile) are

added to a reaction vessel.[8]

The mixture is heated under reflux and stirred for a period of 18-20 hours to complete the

reaction.[8]

Starting Materials
(2,4-dibromo-5-chlorobenzoic acid,

formamidine acetate)

One-Step Reaction
(Reflux in Acetonitrile)

7-Bromo-6-Chloro-
4(3H)-Quinazolinone

Catalysts & Base
(e.g., CuCl, KI, KOH)

Click to download full resolution via product page

Caption: Synthetic pathway for 7-Bromo-6-Chloro-4(3H)-Quinazolinone.

Determination of Physicochemical Properties
Melting Point: Typically determined using a melting point apparatus where the sample is

heated slowly, and the temperature range from the first appearance of liquid to complete

liquefaction is recorded.

Solubility: A known amount of the solid is added incrementally to a fixed volume of the

solvent at a constant temperature with agitation. The point at which no more solid dissolves
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determines the saturation solubility.

Purity: Assessed using techniques like High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC), often coupled with Mass Spectrometry (MS) for structural

confirmation.

Biological Context and Applications
7-Bromo-6-Chloro-4(3H)-Quinazolinone is primarily recognized as a crucial intermediate in

the synthesis of Halofuginone.[3][8] Halofuginone is an anticoccidial drug used in poultry.[8][9]

The quinazolinone scaffold, in general, is present in many compounds with a wide range of

biological activities, including antimicrobial and antitumor effects.[10] Some derivatives have

shown cytotoxic effects against cancer cells and antiproliferative effects related to the

epidermal growth factor receptor (EGFR).[4]
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Caption: Role and applications of 7-Bromo-6-Chloro-4(3H)-Quinazolinone.

Safety Information
The compound is associated with the following hazard statements: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful
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if inhaled), and H335 (May cause respiratory irritation).[2] It is designated with the GHS07

pictogram for "Harmful".[2] Appropriate personal protective equipment should be used when

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 7-Bromo-6-chloroquinazolin-4(3H)-one | 17518-98-8 [sigmaaldrich.com]

3. 7-Bromo-6-chloro-4(3H)-quinazolinone价格_品牌:TRC-丁香通 [m.biomart.cn]

4. 7-Bromo-6-chloro-4(1H)-quinazolinone | CymitQuimica [cymitquimica.com]

5. 7-Bromo-6-chloro-4-quinazolinone CAS#: 17518-98-8 [m.chemicalbook.com]

6. CAS 17518-98-8|7-Bromo-6-Chloro-4-Quinazolinone [rlavie.com]

7. 7-Bromo-6-chloroquinazolin-4(3H)-one | 17518-98-8 [sigmaaldrich.com]

8. CN114436974A - Synthesis method of 7-bromo-6-chloro-4 (3H) -quinazolinone - Google
Patents [patents.google.com]

9. researchgate.net [researchgate.net]

10. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Physicochemical properties and solubility of 7-Bromo-6-
Chloro-4(3H)-Quinazolinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023688#physicochemical-properties-and-solubility-
of-7-bromo-6-chloro-4-3h-quinazolinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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